Cas no 1415045-22-5 (Methyl 3-bromo-6-fluoro-2-methylbenzoate)

• Product Name: Methyl 3-bromo-6-fluoro-2-methylbenzoate
• CAS No: 1415045-22-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD28739728
• CID: 4954459
• Update Time: 2025-05-20

Methyl 3-bromo-6-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-fluoro-2-methylbenzoate
• SY041135

• MDL： MFCD28739728
• Inchi： 1S/C9H8BrFO2/c1-5-6(10)3-4-7(11)8(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： KTOIOMXPPXSFNN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-bromo-6-fluoro-2-methylbenzoate

Comprehensive Overview of Methyl 3-bromo-6-fluoro-2-methylbenzoate (CAS No. 1415045-22-5)

Methyl 3-bromo-6-fluoro-2-methylbenzoate (CAS No. 1415045-22-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This ester derivative, featuring a bromo and fluoro substitution pattern, is valued for its unique reactivity and applications in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its molecular structure, characterized by the methyl ester group, enhances solubility in organic solvents, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like Methyl 3-bromo-6-fluoro-2-methylbenzoate has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential for creating fluorinated pharmaceuticals, a trending topic in drug discovery. Fluorination is known to improve metabolic stability and bioavailability, aligning with the industry's focus on precision medicine and targeted therapies. This compound’s bromo moiety further enables functionalization, catering to the growing need for diverse chemical libraries in high-throughput screening.

The synthesis of Methyl 3-bromo-6-fluoro-2-methylbenzoate typically involves esterification of the corresponding carboxylic acid, followed by selective halogenation. Its purity and stability are critical for reproducibility in catalysis studies, a hot topic in green chemistry. Environmental concerns have driven interest in sustainable synthetic routes, and this compound’s efficiency in palladium-catalyzed reactions aligns with efforts to minimize waste. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, Methyl 3-bromo-6-fluoro-2-methylbenzoate finds applications in advanced materials, such as liquid crystals and organic semiconductors. The fluoro group’s electron-withdrawing properties contribute to tuning electronic band gaps, a key area in optoelectronics research. With the rise of flexible electronics and IoT devices, this compound’s derivatives are explored for their role in conductive polymers and thin-film transistors.

Safety and handling of Methyl 3-bromo-6-fluoro-2-methylbenzoate adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its halogenated nature warrants careful disposal to prevent environmental accumulation. Regulatory frameworks like REACH and FDA guidelines govern its use, reflecting the broader shift toward responsible chemical innovation.

In summary, Methyl 3-bromo-6-fluoro-2-methylbenzoate (CAS No. 1415045-22-5) is a multifaceted compound bridging drug discovery, material science, and sustainable chemistry. Its structural features and reactivity profile position it as a valuable tool for researchers addressing challenges in personalized healthcare and next-generation technologies. As the scientific community prioritizes efficiency and eco-friendly synthesis, this compound’s relevance is poised to grow.